Cas no 7404-25-3 ( )

• Product Name: &nbsp
• CAS No: 7404-25-3
• MF: C₇H₁₂O₆
• MW: 192.166583061218
• CID: 978953
• PubChem ID: 345712
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-one
• (4R,5S)-3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-one
• AC1L83D8
• NSC403454
• O4-methyl-D-mannonic acid-5-lactone
• O4-Methyl-D-mannonsaeure-5-lacton
• 7404-25-3
• HXDOZLRAURBSLZ-UHFFFAOYSA-N
• 4-Methylmannonic.delta.- lactone
• DTXSID00323266
• SCHEMBL24507670
• D-Mannonic acid, .delta.-lactone
• NSC-403454
•  

• Inchi： 1S/C7H12O6/c1-12-6-3(2-8)13-7(11)5(10)4(6)9/h3-6,8-10H,2H2,1H3
• InChI Key： HXDOZLRAURBSLZ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)OC)O)O)=O

Computed Properties

• Exact Mass: 192.06336
• Monoisotopic Mass: 192.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 378.1°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.531
• PSA: 96.22
• LogP: -2.35910